Cas no 176311-49-2 (2-(3-chloro-5-fluorophenyl)ethan-1-amine)
176311-49-2 structure
Product Name:2-(3-chloro-5-fluorophenyl)ethan-1-amine
CAS No:176311-49-2
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD06213803
CID:2139568
PubChem ID:53403586
Update Time:2024-03-01
2-(3-chloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloro-5-fluorophenyl)ethanamine
- KEIHGMCHBZJUEV-UHFFFAOYSA-N
- Benzeneethanamine, 3-chloro-5-fluoro-
- AB23448
- 2-(3-CHLORO-5-FLUOROPHENYL)ETHYLAMINE
- 2-(3-CHLORO-5-FLUOROPHENYL)ETHAN-1-AMINE
- 2-(3-chloro-5-fluorophenyl)ethan-1-amine
-
- MDL: MFCD06213803
- Inchi: 1S/C8H9ClFN/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
- InChI Key: KEIHGMCHBZJUEV-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)CCN)F
Computed Properties
- Exact Mass: 173.0407551g/mol
- Monoisotopic Mass: 173.0407551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2
2-(3-chloro-5-fluorophenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985196-0.05g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 0.05g |
$683.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-0.1g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 0.1g |
$715.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-0.25g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 0.25g |
$748.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-0.5g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 0.5g |
$781.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-1.0g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1985196-2.5g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 2.5g |
$1594.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-5.0g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1985196-10.0g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1985196-1g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 1g |
$813.0 | 2023-09-16 | ||
| Enamine | EN300-1985196-5g |
2-(3-chloro-5-fluorophenyl)ethan-1-amine |
176311-49-2 | 5g |
$2360.0 | 2023-09-16 |
2-(3-chloro-5-fluorophenyl)ethan-1-amine Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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